Cas no 351882-60-5 (3-iodobicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-iodobicyclo[1.1.1]pentan-1-amine
• CAS No: 351882-60-5
• MF: C₅H₈IN
• MW: 209.03
• CID: 5279940
• Update Time: 2026-03-09

3-iodobicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-iodobicyclo[1.1.1]pentan-1-amine
• Bicyclo[1.1.1]pentan-1-amine, 3-iodo-

• Inchi： 1S/C5H8IN/c6-4-1-5(7,2-4)3-4/h1-3,7H2
• InChI Key： GJUCHOLQAFOHFL-UHFFFAOYSA-N
• SMILES： C12(N)CC(I)(C1)C2

Additional information on 3-iodobicyclo[1.1.1]pentan-1-amine

Comprehensive Overview of 3-iodobicyclo[1.1.1]pentan-1-amine (CAS No. 351882-60-5): Properties, Applications, and Innovations

The compound 3-iodobicyclo[1.1.1]pentan-1-amine (CAS No. 351882-60-5) is a highly specialized bicyclic amine derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique bicyclo[1.1.1]pentane scaffold, combined with an iodine substituent and amine functional group, makes it a versatile building block for drug discovery and advanced material design. Researchers are particularly interested in its potential to address challenges in bioisosteric replacements, a hot topic in medicinal chemistry where traditional functional groups are swapped for more stable or efficient alternatives.

In recent years, the demand for small-molecule scaffolds like 3-iodobicyclo[1.1.1]pentan-1-amine has surged due to their role in optimizing drug properties such as solubility, metabolic stability, and target binding affinity. This compound’s iodine atom offers opportunities for further derivatization via cross-coupling reactions, a feature highly valued in click chemistry and fragment-based drug design. These attributes align with current trends in AI-driven drug discovery, where computational tools prioritize molecules with modular reactivity for rapid library synthesis.

The synthesis of CAS No. 351882-60-5 typically involves multi-step organic transformations, including the functionalization of the strained bicyclo[1.1.1]pentane core. This structure’s high ring strain contributes to its reactivity, enabling unique bond-forming events that are less feasible with conventional carbocycles. Such properties have made it a subject of studies in topology-controlled reactions, a niche but growing area in synthetic chemistry. Researchers are also exploring its use in proteolysis-targeting chimeras (PROTACs), where its compact size could enhance cell permeability.

From an industrial perspective, 3-iodobicyclo[1.1.1]pentan-1-amine is gaining traction as a high-value intermediate for agrochemicals and electronic materials. Its iodine moiety allows for facile incorporation into conjugated systems, relevant to organic semiconductors and OLED materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance, resonating with the broader shift toward convergent technologies.

Environmental and regulatory considerations for CAS No. 351882-60-5 focus on sustainable synthesis routes, reflecting the pharmaceutical industry’s push for green chemistry principles. Innovations such as catalytic iodination and flow chemistry are being explored to minimize waste and energy consumption during production. These efforts align with global priorities like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 3-iodobicyclo[1.1.1]pentan-1-amine represents a compelling case study in modern chemical innovation. Its structural uniqueness, coupled with broad applicability across drug discovery, materials science, and catalysis, positions it as a molecule of enduring relevance. As research continues to uncover new reactivities and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in 21st-century science.